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Compound of Interest

Compound Name: Dimethyl 3-hydroxypentanedioate

CAS No.: 7250-55-7

Cat. No.: B030248 Get Quote

Executive Summary & Application Context
Dimethyl 3-hydroxypentanedioate (CAS: 7250-55-7), also known as Dimethyl 3-

hydroxyglutarate, is a critical diester intermediate in pharmaceutical synthesis.[1] Its primary

utility lies in the development of HMG-CoA reductase inhibitors (statins), specifically as a

prochiral substrate for the synthesis of Rosuvastatin and Atorvastatin side chains [1, 2].

While classified as a GHS Category 2 Irritant, the primary operational risk is not acute toxicity

but chemical instability (hydrolysis) and stereochemical integrity. In drug development, the

purity of this starting material directly impacts the enantiomeric excess (ee) of downstream

enzymatic desymmetrization steps. This guide outlines protocols to maintain compound

integrity while ensuring operator safety.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
The following data establishes the baseline for identification and purity verification upon receipt.
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Property Specification Operational Note

IUPAC Name
Dimethyl 3-

hydroxypentanedioate

Often referred to as Dimethyl

3-hydroxyglutarate

CAS Number 7250-55-7
Verify against CoA upon

receipt

Molecular Formula C₇H₁₂O₅ MW: 176.17 g/mol

Physical State Colorless to pale yellow liquid
Viscous; check for turbidity

(sign of hydrolysis)

Boiling Point ~265°C (760 mmHg)

High boiling point makes

distillation difficult; vacuum

required

Flash Point ~103°C (Closed Cup)
Combustible; keep away from

open flames

Density 1.2 ± 0.1 g/cm³ Denser than water

Solubility
DMSO, Methanol, EtOAc,

DCM

Hydrolyzes in water (slowly at

neutral pH, fast at high pH)

Data aggregated from PubChem and Supplier SDS [3, 4].

Hazard Identification & Toxicology (GHS Standards)
Although not acutely fatal, this compound poses risks to mucous membranes and respiratory

tracts, which can compromise long-term lab safety.

Signal Word:WARNING
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Hazard Class H-Code Statement
Prevention
Strategy

Skin Irritation H315 Causes skin irritation.
Nitrile gloves (0.11mm

min thickness).

Eye Irritation H319
Causes serious eye

irritation.[2]

Chemical splash

goggles (ANSI Z87.1).

STOT - SE H335
May cause respiratory

irritation.[2]

Handle only in a fume

hood.

Toxicological Insight: The diester functionality allows for potential transdermal absorption,

though data is limited. The primary mechanism of injury is local irritation caused by the

hydrolysis of the ester on moist mucous membranes, releasing glutaric acid derivatives which

lower local pH [5].

Stability & Degradation Mechanism (The "Why")
Understanding the degradation pathway is essential for storage. Dimethyl 3-
hydroxypentanedioate is a diester. In the presence of ambient moisture and trace acid/base

catalysts, it undergoes hydrolysis.

Impact on Research: If the material hydrolyzes to the mono-methyl ester or the di-acid, it acts

as an inhibitor or impurity in subsequent enzymatic desymmetrization reactions (e.g., using

CAL-B lipase), destroying the enantioselectivity required for statin synthesis.

Visualization: Degradation Pathway
The following diagram illustrates the hydrolysis cascade that must be prevented.
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Impact on Downstream Synthesis

Dimethyl 3-hydroxypentanedioate
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Reduces Enantiomeric Excess (ee)

in Statin Synthesis

Click to download full resolution via product page

Figure 1: Hydrolysis cascade. Moisture ingress leads to the formation of mono-esters and

acids, which compromise downstream chiral synthesis.

Operational Handling Protocols
Protocol A: Receipt & Self-Validating Purity Check
Trustworthiness Principle: Never assume commercial reagents are 100% pure. Esters degrade

during shipping if seals are compromised.

Visual Inspection: The liquid must be clear.[3] Any cloudiness suggests the formation of 3-

hydroxyglutaric acid (which is solid at room temperature).

TLC Validation (Self-Check):

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Hexane:Ethyl Acetate (1:1).

Visualization: Stain with KMnO₄ (The hydroxyl group oxidizes) or Iodine.

Criteria:

Pass: Single spot at R_f ~0.5-0.6.

Fail: Baseline spot (Acid) or streaking (Mono-ester).
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Storage Action: If passing, seal with Parafilm and store at -20°C (ideal) or 4°C (acceptable

for short term). Store under Nitrogen or Argon if available.

Protocol B: Reaction Setup (Moisture Exclusion)
Expertise Note: When using this reagent for statin intermediate synthesis (e.g., Rosuvastatin

side chain), the reaction is often performed at low temperatures (-78°C to 0°C) using strong

bases (LDA, NaH).

Drying: If the bottle has been opened previously, dry the solvent (e.g., THF or DCM) over

molecular sieves (3Å or 4Å) before adding the diester.

Addition: Add Dimethyl 3-hydroxypentanedioate as a solution in the reaction solvent, not

neat. This ensures better thermal dissipation if the reaction is exothermic.

Quenching: When quenching reactions involving this ester, avoid highly alkaline aqueous

workups for extended periods to prevent saponification of the product. Use a buffered

quench (e.g., Saturated NH₄Cl) and extract immediately.

Emergency Response & Waste Management
Visualization: Exposure Response Logic
This workflow dictates immediate actions in case of accidental exposure.
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Spill Cleanup

Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation

1. Remove contaminated clothing
2. Wash with soap/water (15 min)

3. Do NOT use solvents

1. Rinse cautiously with water (15 min)
2. Remove contact lenses
3. Seek medical attention

1. Move to fresh air
2. If breathing difficult, O2
3. Call POISON CENTER

Absorb with sand/vermiculite.
Do NOT use combustible materials (sawdust).

Place in container for Organic Waste.

Click to download full resolution via product page

Figure 2: Decision logic for emergency response. Note that solvents should never be used to

clean skin as they enhance transdermal absorption.

Waste Disposal[8]
Classification: Non-halogenated organic solvent waste.

Protocol: Do not pour down the drain. Hydrolysis in the sewer system can release organic

acids, violating pH discharge limits.

Incineration: The preferred method of disposal is thermal incineration equipped with an

afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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